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Compound of Interest

Compound Name: Carbobenzoxyhomoserine

Cat. No.: B152181 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Carbobenzoxyhomoserine, a key

building block in synthetic organic chemistry, particularly in the realm of peptide synthesis and

drug discovery. This document details its chemical identity, physical properties, synthesis

protocols, and its application in constructing complex molecules.

Chemical Identity and Structure
Carbobenzoxyhomoserine, also known as N-(Benzyloxycarbonyl)homoserine or Cbz-

homoserine, is a derivative of the amino acid homoserine where the amino group is protected

by a carbobenzoxy (Cbz or Z) group. This protection strategy is fundamental in peptide

synthesis, preventing the amine from participating in unwanted side reactions during peptide

bond formation. The compound exists as two stereoisomers, the L-form and the D-form, as well

as a racemic mixture.

The chemical structure of Carbobenzoxyhomoserine is characterized by a four-carbon chain

with a terminal hydroxyl group, a carboxylic acid group, and a carbobenzoxy-protected amine

at the alpha-position.

Chemical Structure of N-Cbz-L-homoserine:

(The asterisk () indicates the chiral center.)*
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Physicochemical and Quantitative Data
Carbobenzoxyhomoserine and its derivatives are typically white to off-white crystalline solids.

The following tables summarize the key quantitative data available for

Carbobenzoxyhomoserine and its related lactone forms.

Identifier N-Cbz-L-homoserine
N-Cbz-D-

homoserine

N-Cbz-DL-

homoserine

CAS Number 35677-88-4[1] 41088-85-1[2] 79074-03-6[3]

Molecular Formula C₁₂H₁₅NO₅[1] C₁₂H₁₅NO₅[2] C₁₂H₁₅NO₅[3]

Molecular Weight 253.25 g/mol [1] 253.25 g/mol [2] 253.25 g/mol [3]

Property N-Cbz-L-homoserine lactone
N-Cbz-D-homoserine

lactone

CAS Number 35677-89-5[4] 41088-89-5

Molecular Formula C₁₂H₁₃NO₄[4] C₁₂H₁₃NO₄

Molecular Weight 235.24 g/mol [4] 235.24

Melting Point 127-132 °C[5] 126-128 °C

Boiling Point 466.1±44.0 °C (Predicted)[5] 466.1±44.0 °C (Predicted)

Density 1.27±0.1 g/cm³ (Predicted)[5] 1.27±0.1 g/cm³ (Predicted)

Solubility Soluble in chloroform[4] Data not available

Experimental Protocols
The synthesis of Carbobenzoxyhomoserine is a standard procedure in organic chemistry,

primarily following the Bergmann-Zervas carbobenzoxy method for the N-protection of amino

acids. This method involves the reaction of the amino acid with benzyl chloroformate in a basic

aqueous solution.

Synthesis of N-Cbz-L-homoserine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b152181?utm_src=pdf-body
https://www.benchchem.com/product/b152181?utm_src=pdf-body
https://www.biosynth.com/p/FC19701/35677-88-4-n-cbz-l-homoserine
https://www.3wpharm.com/product/66452.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB22664514_EN.htm
https://www.biosynth.com/p/FC19701/35677-88-4-n-cbz-l-homoserine
https://www.3wpharm.com/product/66452.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB22664514_EN.htm
https://www.biosynth.com/p/FC19701/35677-88-4-n-cbz-l-homoserine
https://www.3wpharm.com/product/66452.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB22664514_EN.htm
https://adipogen.com/storeconfig/choose/store?destination=cdx-h0379-n-z-l-homoserine-lactone.html
https://adipogen.com/storeconfig/choose/store?destination=cdx-h0379-n-z-l-homoserine-lactone.html
https://adipogen.com/storeconfig/choose/store?destination=cdx-h0379-n-z-l-homoserine-lactone.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB4408888_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB4408888_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB4408888_EN.htm
https://adipogen.com/storeconfig/choose/store?destination=cdx-h0379-n-z-l-homoserine-lactone.html
https://www.benchchem.com/product/b152181?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

L-homoserine

Sodium hydroxide (NaOH)

Benzyl chloroformate (Cbz-Cl)

Diethyl ether

Hydrochloric acid (HCl)

Sodium sulfate (Na₂SO₄), anhydrous

Ice bath

Magnetic stirrer and stir bar

Separatory funnel

Round-bottom flask

Rotary evaporator

Procedure:

Dissolution of L-homoserine: In a round-bottom flask, dissolve L-homoserine (1 equivalent)

in a 1 M aqueous solution of sodium hydroxide (2 equivalents) with cooling in an ice bath.

Addition of Benzyl Chloroformate: While vigorously stirring the cooled solution, add benzyl

chloroformate (1.1 equivalents) dropwise, ensuring the temperature remains below 5 °C.

Simultaneously, add a 2 M aqueous solution of sodium hydroxide dropwise to maintain the

pH of the reaction mixture between 9 and 10.

Reaction: Continue stirring the mixture in the ice bath for 1 hour, and then at room

temperature for an additional 2-3 hours.
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Work-up: Transfer the reaction mixture to a separatory funnel and wash with diethyl ether to

remove any unreacted benzyl chloroformate and benzyl alcohol.

Acidification: Cool the aqueous layer in an ice bath and acidify to a pH of approximately 2 by

the slow addition of 2 M hydrochloric acid. A white precipitate of N-Cbz-L-homoserine should

form.

Extraction: Extract the product from the acidified aqueous solution with ethyl acetate (3 x

volume of the aqueous layer).

Drying and Evaporation: Combine the organic extracts, dry over anhydrous sodium sulfate,

filter, and remove the solvent under reduced pressure using a rotary evaporator.

Purification: The resulting crude product can be further purified by recrystallization from a

suitable solvent system, such as ethyl acetate/hexane, to yield pure N-Cbz-L-homoserine as

a white solid.

Visualization of Synthesis and Application
Synthesis of N-Cbz-Homoserine
The following diagram illustrates the general chemical reaction for the synthesis of N-Cbz-

homoserine from homoserine and benzyl chloroformate.

Reactants

Reaction Conditions
Products

Homoserine
(L- or D-)

Aqueous NaOH
(pH 9-10)

0°C to Room Temp.
Benzyl Chloroformate

(Cbz-Cl)

N-Cbz-Homoserine+

NaCl + H₂O

Click to download full resolution via product page
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Synthesis of N-Cbz-Homoserine.

Workflow for Peptide Synthesis using N-Cbz-
Homoserine
N-Cbz-homoserine is a crucial intermediate in solid-phase peptide synthesis (SPPS). The

following workflow demonstrates its incorporation into a growing peptide chain.
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Start: Resin with attached Amino Acid 1 (AA1)

Fmoc Deprotection
(Piperidine)

Wash

Couple N-Cbz-Homoserine
(e.g., DCC/HOBt)

Wash

Cbz Deprotection
(e.g., H₂/Pd-C)

Wash

Couple next Amino Acid (AA3)

Cleave peptide from resin
(e.g., TFA)

End: Purified Peptide

Click to download full resolution via product page

Workflow of N-Cbz-Homoserine in Peptide Synthesis.
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Applications in Research and Drug Development
Carbobenzoxyhomoserine is primarily utilized as a protected amino acid in the synthesis of

peptides and peptidomimetics. Its applications include:

Peptide Synthesis: It serves as a building block for the incorporation of homoserine residues

into peptide sequences. The hydroxyl side chain of homoserine can be further modified to

create more complex structures.

Drug Discovery: Homoserine and its derivatives are found in various natural products with

biological activity. Synthetic access through Cbz-protected intermediates allows for the

generation of analogs for structure-activity relationship (SAR) studies.

Linker Chemistry: N-Cbz-L-homoserine can be used as a linker in the synthesis of Antibody-

Drug Conjugates (ADCs).

Quorum Sensing Research: The lactone form of homoserine is a core component of N-acyl

homoserine lactones (AHLs), which are signaling molecules in bacterial quorum sensing. N-

Cbz-homoserine can be a precursor in the synthesis of AHL analogs to study and inhibit

bacterial communication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b152181#carbobenzoxyhomoserine-cas-number-and-
chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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